Cas no 6286-06-2 (2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide)

2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide structure
6286-06-2 structure
Product name:2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide
CAS No:6286-06-2
MF:C20H22INO2
MW:435.29900
CID:958106
PubChem ID:54609030

2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide Chemical and Physical Properties

Names and Identifiers

    • 2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide
    • NSC10533; NSC-10533;
    • 6286-06-2
    • DTXSID90714780
    • 2-[(E)-2-(4-Hydroxy-3-methoxyphenyl)ethenyl]-1,3,3-trimethyl-3H-indol-1-ium iodide
    • NSC10533
    • NSC-10533
    • Inchi: InChI=1S/C20H21NO2.HI/c1-20(2)15-7-5-6-8-16(15)21(3)19(20)12-10-14-9-11-17(22)18(13-14)23-4;/h5-13H,1-4H3;1H
    • InChI Key: TYOLHJMLUXPBDO-UHFFFAOYSA-N
    • SMILES: CC1(C2=CC=CC=C2[N+](=C1C=CC3=CC(=C(C=C3)O)OC)C)C.[I-]

Computed Properties

  • Exact Mass: 435.07000
  • Monoisotopic Mass: 435.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 494
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.5A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 32.47000
  • LogP: 1.08300

2-methoxy-4-[(E)-2-(1,3,3-trimethylindol-1-ium-2-yl)ethenyl]phenol,iodide Related Literature

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